Cas no 1804913-65-2 (Methyl 5-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate)

• Product Name: Methyl 5-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate
• CAS No: 1804913-65-2
• MF: C₉H₄F₆INO₃
• MW: 415.027855873108
• CID: 4837810
• Update Time: 2025-10-30

Methyl 5-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C9H4F6INO3/c1-19-7(18)5-4(8(10,11)12)6(3(16)2-17-5)20-9(13,14)15/h2H,1H3
• InChI Key： AAWFUBNZLGHUTG-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=O)OC)C(C(F)(F)F)=C1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 3.8
• Topological Polar Surface Area: 48.4

Additional information on Methyl 5-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate

Comprehensive Overview of Methyl 5-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1804913-65-2)

The compound Methyl 5-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1804913-65-2) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. With its unique structural features, including the presence of iodo, trifluoromethoxy, and trifluoromethyl groups, this compound serves as a versatile intermediate for the synthesis of more complex molecules. Its methyl carboxylate moiety further enhances its reactivity, making it a valuable building block in organic synthesis.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their applications in drug discovery and material science. The incorporation of trifluoromethyl and trifluoromethoxy groups into pyridine scaffolds is known to improve metabolic stability, bioavailability, and lipophilicity of target molecules. This has led to a growing interest in compounds like Methyl 5-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate, particularly in the development of novel kinase inhibitors and antiviral agents.

One of the most frequently searched questions in the context of this compound revolves around its synthetic routes and reaction mechanisms. Researchers often inquire about the optimal conditions for introducing the iodo substituent at the 5-position of the pyridine ring, as well as the stability of the trifluoromethoxy group under various reaction conditions. These queries highlight the compound's relevance in modern synthetic chemistry and its potential to address challenges in heterocyclic chemistry.

Another hot topic is the application of Methyl 5-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate in the design of PET radiotracers. The presence of the iodo atom makes it a candidate for radioiodination, which is crucial for imaging studies in medical research. This aligns with the increasing focus on precision medicine and the need for advanced diagnostic tools.

From a commercial perspective, the compound's CAS No. 1804913-65-2 is often used as a unique identifier in chemical databases and procurement platforms. Suppliers and researchers alike prioritize high-purity samples to ensure reproducibility in experiments. The compound's stability under standard storage conditions (typically at room temperature or below) is another point of interest, as it affects logistics and handling protocols.

Environmental and regulatory considerations also play a role in the discourse surrounding this compound. While it is not classified as a hazardous material, its fluorinated nature prompts questions about its environmental persistence and biodegradability. These concerns are part of a broader conversation about sustainable chemistry and the development of greener synthetic methodologies.

In summary, Methyl 5-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1804913-65-2) is a compound of significant scientific and industrial interest. Its multifaceted applications, from pharmaceuticals to imaging, underscore its importance in contemporary research. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in the advancement of fluorinated heterocycles and their derivatives.